Cas no 37045-14-0 (3-Benzoylquinoline)

• Product Name: 3-Benzoylquinoline
• CAS No: 37045-14-0
• MF: C₁₆H₁₁NO
• MW: 233.264643907547
• MDL: MFCD12877737
• CID: 921925
• PubChem ID: 336053
• Update Time: 2025-04-19

3-Benzoylquinoline Chemical and Physical Properties

Names and Identifiers

• phenyl(quinolin-3-yl)methanone
• [3]Chinolyl-phenyl-keton
• [3]quinolyl-phenyl ketone
• 3-Benzoylquinoline
• AC1L7ISJ
• AG-F-29648
• CTK4H7603
• NSC349015
• phenyl(3-quinolinyl)methanone
• PHENYL-(QUINOLIN-3-YL)-METHANONE
• phenyl-3-quinolinyl-methanone
• phenylquinolin-3-ylmethanone
• NSC-349015
• SB71813
• DS-012239
• 37045-14-0
• Phenyl-quinolin-3-yl-methanone
• MFCD12877737
• AKOS005767686
• DTXSID60319660

• MDL： MFCD12877737
• Inchi： 1S/C16H11NO/c18-16(12-6-2-1-3-7-12)14-10-13-8-4-5-9-15(13)17-11-14/h1-11H
• InChI Key： UNOYNKRKFORAQV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 233.08413
• Monoisotopic Mass: 233.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 401.3°C at 760 mmHg
• Flash Point: 203.1°C
• Refractive Index: 1.66
• PSA: 29.96
• LogP: 3.46580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines